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Introduction
A-552 is a potent and selective small molecule antagonist of human Interleukin-36 gamma (IL-

36γ).[1][2][3] It functions by directly binding to human IL-36γ, thereby preventing its interaction

with the IL-36 receptor (IL-36R) and the subsequent recruitment of the co-receptor, IL-1

receptor accessory protein (IL-1RAcP). This action effectively blocks the downstream

inflammatory signaling cascade mediated by NF-κB and MAPK pathways.[4][5] Consequently,

A-552 can dose-dependently inhibit the production of pro-inflammatory cytokines and

chemokines, such as CXCL1, induced by IL-36γ.[1] These characteristics make A-552 a

valuable research tool for investigating the role of the IL-36 signaling pathway in various

inflammatory diseases, including skin conditions like psoriasis.[2][3]

Data Presentation
A-552 In Vitro Efficacy and Binding Affinity

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1192052?utm_src=pdf-interest
https://www.benchchem.com/product/b1192052?utm_src=pdf-body
https://www.probechem.com/products_A-552.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6591177/
https://pubmed.ncbi.nlm.nih.gov/31235749/
https://www.researchgate.net/figure/Receptor-and-signalling-pathways-of-the-IL-36-axis-and-their-cellular-effects-A_fig3_380822842
https://www.researchgate.net/figure/L-36R-signaling-Binding-of-the-proteolytically-maturated-agonistic-IL-36-ligands-a-b_fig4_318597256
https://www.benchchem.com/product/b1192052?utm_src=pdf-body
https://www.probechem.com/products_A-552.html
https://www.benchchem.com/product/b1192052?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6591177/
https://pubmed.ncbi.nlm.nih.gov/31235749/
https://www.benchchem.com/product/b1192052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Description Value Species Assay Type

IC50

Half-maximal

inhibitory

concentration for

direct binding to

IL-36γ.

67.6 nM Human

Isothermal

Titration

Calorimetry (ITC)

[1]

Ki

Inhibitory

constant for IL-

36γ evoked

CXCL1 release.

31 nM Human Cellular Assay[1]

Ki

Inhibitory

constant for IL-

36γ evoked

CXCL1 release.

54 nM Mouse Cellular Assay[1]

KD

Dissociation

constant for

direct binding to

IL-36γ.

67.6 ± 6 nM Human

Isothermal

Titration

Calorimetry (ITC)

[2]

IL-36 Signaling Pathway and A-552 Mechanism of
Action
The following diagram illustrates the IL-36 signaling pathway and the point of inhibition by A-
552.
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IL-36 Signaling Pathway Inhibition by A-552
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Workflow for A-552 Inhibition Assay

Preparation Phase

Treatment Phase

Analysis Phase

1. Seed cells in a 96-well plate

2. Prepare A-552 serial dilutions
and IL-36γ solution

3. Pre-treat cells with A-552
or vehicle for 1-2 hours

4. Stimulate cells with IL-36γ
for 18-24 hours

5. Collect supernatant

6. Perform CXCL1 ELISA

7. Analyze data and calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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